2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methyl-1,3-thiazol-2-yl)-3-phenylpropanamide

• IUPAC Name: 2-(1,3-dioxoisoindol-2-yl)-N-(4-methyl-1,3-thiazol-2-yl)-3-phenylpropanamide
• InChI: InChI=1S/C21H17N3O3S/c1-13-12-28-21(22-13)23-18(25)17(11-14-7-3-2-4-8-14)24-19(26)15-9-5-6-10-16(15)20(24)27/h2-10,12,17H,11H2,1H3,(H,22,23,25)
• InChI Key: PERBXQQRKTUSIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC(=N1)NC(=O)C(CC2=CC=CC=C2)N3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C21H17N3O3S
• Molecular Weight: 391.4 g/mol

Description

2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methyl-1,3-thiazol-2-yl)-3-phenylpropanamide is a useful research compound. Its molecular formula is C21H17N3O3S and its molecular weight is 391.4 g/mol. The purity is usually 95%.
The exact mass of the compound 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methyl-1,3-thiazol-2-yl)-3-phenylpropanamide is 391.09906259 g/mol and the complexity rating of the compound is 598. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methyl-1,3-thiazol-2-yl)-3-phenylpropanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methyl-1,3-thiazol-2-yl)-3-phenylpropanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Potential

Research has demonstrated that compounds with similar structures to "2-(1,3-dioxo-1,3-dihydro-2H-isoindol-2-yl)-N-(4-methyl-1,3-thiazol-2-yl)-3-phenylpropanamide" exhibit promising anticancer activities. For example, a study by Ravinaik et al. (2021) on substituted N-(4-{5-[4-(5-methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides revealed moderate to excellent anticancer activity against several cancer cell lines, highlighting the therapeutic potential of such structures Design, Synthesis, and Anticancer Evaluation of N-(4-{5-[4-(5-Methyl-1,3,4-oxadiazol-2-yl)phenyl]-4-(2,3,4-trimethoxyphenyl)-1,3-thiazol-2-yl}phenyl)benzamides.

Drug Design and Discovery

In the realm of drug design and discovery, compounds incorporating the thiazole moiety, similar to the one , have been synthesized and evaluated for their pharmacological properties. Gomha et al. (2017) synthesized novel thiazole and 1,3,4-thiadiazole derivatives, evaluated as potent anticancer agents, underscoring the value of such structures in developing new therapeutic agents A facile access and evaluation of some novel thiazole and 1,3,4-thiadiazole derivatives incorporating thiazole moiety as potent anticancer agents.

Green Chemistry Applications

The synthesis of "2-(1,3-dioxo-1,3-dihydro-isoindol-2-yl)-N-(4-hydroxyphenyl)acetamide derivatives" by Reddy et al. (2014) showcases the application of green chemistry principles in drug discovery, emphasizing environmental sustainability while developing potential analgesic and antipyretic agents. This approach not only aligns with the increasing demand for sustainable practices in chemistry but also opens new avenues for the synthesis of bioactive compounds Green approach for drug design and discovery of paracetamol analogues as potential analgesic and antipyretic agents.